Cas no 1201187-00-9 (Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 1201187-00-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD18073222
• CID: 5617507
• PubChem ID: 58009921
• Update Time: 2025-10-29

Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1536162
• 1201187-00-9
• FXPSXNXVXKMODU-UHFFFAOYSA-N
• EN300-2953956
• (+/-)-3-hydroxymethyl-4-methyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

• MDL： MFCD18073222
• Inchi： 1S/C12H23NO3/c1-9-5-6-13(7-10(9)8-14)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： FXPSXNXVXKMODU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)C(CO)C1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 317.2±15.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 1201187-00-9)

The compound Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 1201187-00-9) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This research brief aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last five years.

Recent studies have highlighted the importance of Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the piperidine ring and hydroxymethyl group, make it a valuable scaffold for designing novel drug candidates. For instance, researchers have utilized this compound in the development of central nervous system (CNS) targeting agents, owing to its ability to cross the blood-brain barrier (BBB) and interact with neuronal receptors.

One of the most notable advancements in the application of this compound is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate exhibited potent inhibitory activity against viral proteases, suggesting potential applications in antiviral therapy. The study employed molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its therapeutic potential, recent research has also explored the compound's utility in organic synthesis. A 2022 report in Organic Letters detailed a novel, high-yield synthetic route for Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate, utilizing green chemistry principles to minimize environmental impact. This development is particularly significant for industrial-scale production, as it addresses both efficiency and sustainability concerns.

Despite these promising findings, challenges remain in the optimization of Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques such as structure-activity relationship (SAR) analysis and pharmacokinetic modeling to address these limitations and enhance the compound's therapeutic profile.

In conclusion, Tert-butyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 1201187-00-9) represents a promising candidate for drug development, with applications spanning antiviral therapy, CNS targeting, and beyond. Continued research efforts are expected to unlock its full potential, offering new avenues for treating a wide range of diseases. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and translating laboratory findings into clinical solutions.